1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 3-(benzotriazol-1-yl)-1-(2-pyridin-2-ylpyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C18H19N5O/c24-18(10-13-23-17-8-2-1-7-15(17)20-21-23)22-12-5-9-16(22)14-6-3-4-11-19-14/h1-4,6-8,11,16H,5,9-10,12-13H2
• InChI Key: GFMHIXIBLYRBBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CCN2C3=CC=CC=C3N=N2)C4=CC=CC=N4
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention in scientific research due to its potential in the field of medicinal chemistry. This compound, also known as BPTES, is a selective inhibitor of glutaminase, an enzyme that plays a critical role in cancer cell metabolism. In

Mechanism of Action

1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole selectively inhibits the activity of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamine is an essential amino acid that plays a critical role in the metabolism of cancer cells, and its inhibition leads to a decrease in cancer cell proliferation and an increase in cancer cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to selectively inhibit glutaminase, leading to a decrease in cancer cell proliferation and an increase in cancer cell death. Additionally, this compound has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole in lab experiments include its selective inhibition of glutaminase and its potential in cancer therapy and the treatment of neurodegenerative diseases. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research and development of 1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole. These include the development of more potent and selective glutaminase inhibitors, the investigation of the combination of this compound with other cancer therapies, and the study of the potential of this compound in the treatment of other diseases such as metabolic disorders and infectious diseases. Additionally, the development of new methods for the synthesis and purification of this compound may also be explored.
In conclusion, this compound has shown promising potential in the field of medicinal chemistry, particularly in cancer therapy and the treatment of neurodegenerative diseases. Its selective inhibition of glutaminase and its biochemical and physiological effects have been extensively studied, and there are several future directions for its research and development.

Synthesis Methods

The synthesis of 1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole involves the reaction of 3-(2-pyridin-2-ylpyrrolidin-1-yl)propanoic acid with 1H-1,2,3-benzotriazole-1-acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then purified through column chromatography to obtain a white crystalline solid with a purity of >98%.

Scientific Research Applications

1-[3-oxo-3-(2-pyridin-2-ylpyrrolidin-1-yl)propyl]-1H-1,2,3-benzotriazole has been extensively studied for its potential in cancer therapy. Glutaminase is an enzyme that plays a critical role in the metabolism of cancer cells, and its inhibition has been shown to be a promising approach for cancer treatment. This compound has been found to selectively inhibit glutaminase, leading to a decrease in cancer cell proliferation and an increase in cancer cell death. Additionally, this compound has also been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.